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In the realm of permanent magnets, Praseodymium Cobalt (PrCo5) and Neodymium Iron

Boron (Nd2Fe14B) stand out as materials with significant technological applications. This guide

provides a detailed comparison of their magnetic properties, supported by experimental data

and methodologies, to assist researchers and scientists in material selection and development.

Quantitative Comparison of Magnetic Properties
The intrinsic magnetic properties of PrCo5 and Nd2Fe14B dictate their performance in various

applications. The table below summarizes the key magnetic parameters for these two

materials.

Magnetic Property PrCo5 Nd2Fe14B Unit

Remanence (Br) 0.95 - 1.1 1.0 - 1.5 T

Coercivity (Hci) 1.2 - 2.0 0.875 - 2.79 MA/m

Maximum Energy

Product ((BH)max)
160 - 240 200 - 440 kJ/m³

Curie Temperature

(Tc)
920 585 K

647 312 °C
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Visualizing the Comparison Framework
The following diagram illustrates the logical workflow for comparing the magnetic properties of

PrCo5 and Nd2Fe14B.
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Comparison workflow for PrCo5 and Nd2Fe14B magnetic properties.
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The accurate measurement of magnetic properties is crucial for the characterization and quality

control of permanent magnets. The following are detailed methodologies for key experiments.

Measurement of Hysteresis Loop (Coercivity,
Remanence, and Maximum Energy Product)
1. Vibrating Sample Magnetometry (VSM)

Principle: A VSM operates on Faraday's Law of Induction. A small sample of the magnetic

material is vibrated at a constant frequency within a uniform magnetic field. The resulting

change in magnetic flux induces a voltage in a set of pick-up coils. This induced voltage is

proportional to the magnetic moment of the sample.

Procedure:

A small, regularly shaped sample of the material is prepared and mounted on a sample

holder.

The sample holder is attached to a transducer that vibrates it vertically.

The sample is placed between the poles of an electromagnet which applies an external

magnetic field (H).

The magnetic field is swept through a full cycle (e.g., from a large positive value, to a large

negative value, and back to the positive value).

At each applied field strength, the induced voltage in the pick-up coils is measured by a

lock-in amplifier, which is phase-locked to the sample vibration frequency.

The measured voltage is proportional to the magnetization (M) of the sample.

Plotting M versus H generates the magnetic hysteresis loop.

From the hysteresis loop, the remanence (Mr, the magnetization at H=0), coercivity (Hc,

the field required to bring the magnetization to zero), and the maximum energy product

((BH)max, the largest rectangle that can be inscribed in the second quadrant of the B-H

loop) are determined.
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2. Pulsed Field Magnetometry (PFM)

Principle: A PFM uses a short, high-intensity magnetic field pulse to magnetize and then

demagnetize the sample. The changing magnetic flux from the sample is measured by a

pick-up coil.

Procedure:

The sample is placed in a sample holder within a pulse coil.

A large capacitor bank is discharged through the coil, generating a magnetic field pulse

that can reach several Teslas in milliseconds.

A concentric pick-up coil measures the rate of change of magnetic flux (dB/dt) from the

sample as the applied field changes.

An integrator is used to obtain the magnetic flux density (B) from the dB/dt signal.

The applied magnetic field (H) is measured simultaneously using a calibrated Hall probe

or a separate H-coil.

Plotting B versus H gives the hysteresis loop.

Due to the rapid field changes, eddy currents can be induced in conductive samples.

Corrections for these effects are often necessary and can be performed by measuring at

different pulse widths.

Measurement of Curie Temperature
1. Thermogravimetric Analysis (TGA) in a Magnetic Field

Principle: This method relies on the apparent change in mass of a ferromagnetic material

when it is heated through its Curie temperature in the presence of a magnetic field. Below

the Curie temperature, the material is attracted to the magnet, resulting in an apparent

increase in weight. As the material is heated and passes through the Curie temperature, it

becomes paramagnetic and the magnetic attraction is lost, leading to an apparent decrease

in weight.
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Procedure:

A small sample of the magnetic material is placed in the TGA sample pan.

A permanent magnet is positioned near the sample pan, creating a magnetic field

gradient.

The sample is heated at a constant rate in a controlled atmosphere (e.g., an inert gas to

prevent oxidation).

The apparent mass of the sample is recorded as a function of temperature.

The TGA curve will show a sharp drop in apparent mass at the Curie temperature. The

onset of this drop is taken as the Curie temperature (Tc).

2. Transformer-based Method

Principle: This technique utilizes the change in magnetic permeability of the material as it

transitions from a ferromagnetic to a paramagnetic state at the Curie temperature.

Procedure:

A primary coil is wound around a furnace, and two secondary coils are placed inside.

The secondary coils are connected in opposition, so their induced voltages cancel each

other out in the absence of a magnetic core.

The magnetic sample is placed inside one of the secondary coils, acting as a core.

An AC voltage is applied to the primary coil.

Below the Curie temperature, the high permeability of the ferromagnetic sample causes a

significant induced voltage in the secondary coil containing it, resulting in a net output

voltage.

The sample is heated, and the output voltage from the secondary coils is monitored as a

function of temperature.
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As the sample reaches its Curie temperature, its permeability drops drastically, causing

the output voltage to decrease sharply to near zero. The temperature at which this sharp

drop occurs is the Curie temperature.

To cite this document: BenchChem. [A Comparative Guide to the Magnetic Properties of
PrCo5 and Nd2Fe14B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176666#magnetic-properties-of-prco5-versus-
nd2fe14b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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